N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C22H24N2O2/c1-13-9-14(2)11-18(10-13)21(25)23-8-7-17-12-19-15(3)5-6-16(4)20(19)24-22(17)26/h5-6,9-12H,7-8H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: BSWILDDVPRATIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=O)C3=CC(=CC(=C3)C)C
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide, also known as DMQA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DMQA is a synthetic compound that has been synthesized through a series of chemical reactions.

Scientific Research Applications

Organic Synthesis Applications

Research has demonstrated various methods for synthesizing compounds with structures related to N-(2-(5,8-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3,5-dimethylbenzamide, showcasing their potential in medicinal chemistry and organic synthesis.

• Co-cyclizations Induced by Nickel Complexes : A study by Duckworth et al. (1996) explored co-cyclizations of nitrogen-containing acetylenes induced by a nickel triphenylphosphine complex, leading to aminoindane, isoindoline, and isoindolinone derivatives, highlighting a method for constructing complex nitrogenous cycles relevant to pharmaceutical chemistry (Duckworth et al., 1996).

• Cascade Arylchloromethylation for Dihydroisoquinolinones : Pan et al. (2020) described a radical chloromethylation/arylation of N-allylbenzamide, a process relevant for creating dichloromethylated dihydroisoquinolinones, showcasing a novel strategy for functionalizing unactivated alkenes (Pan et al., 2020).

Receptor Studies and Potential Therapeutic Agents

Several studies have investigated the binding and functional properties of compounds structurally similar to this compound, underscoring their potential in drug development and receptor studies.

• Sigma-2 Receptor Probes : Xu et al. (2005) developed novel sigma-2 receptor probes based on benzamide analogs, demonstrating their utility in studying sigma-2 receptors, which are implicated in various diseases (Xu et al., 2005).

• Anticancer Agent Development : Fang et al. (2016) synthesized novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, showing moderate to high antitumor activities against various cancer cell lines. This research emphasizes the application of quinoline derivatives in developing new anticancer agents (Fang et al., 2016).